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Compound of Interest

Compound Name: 6,11-Di-O-acetylalbrassitriol

CAS No.: 110538-20-0

Cat. No.: B161624

Get Quote

Introduction & Compound Significance
6,11-Di-O-acetylalbrassitriol (CAS: 110538-20-0) is a bioactive drimane sesquiterpenoid

primarily isolated from the culture filtrate of the phytopathogenic fungus Alternaria brassicae

and Aspergillus species.[1] As a derivative of the parent compound albrassitriol (drim-7-ene-

6,9,11-triol), this metabolite plays a critical role in plant pathology, specifically as a phytotoxin

affecting Brassica species (oilseed rape).[1]

Beyond its agricultural significance, the compound has garnered pharmaceutical interest due to

its ability to inhibit cholesterol biosynthesis in HepG2 cells and its structural relationship to other

bioactive drimanes used in antimicrobial and antiviral research.[1]

Chemical Profile[1][2][3][4][5][6][7][8][9][10]
Formula: C₁₉H₃₀O₅[2]

MW: 338.44 g/mol [1][3][2]

Class: Drimane Sesquiterpenoid[4][5][6][7]
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Solubility: Soluble in Chloroform (CHCl₃), Dichloromethane (DCM), Ethyl Acetate (EtOAc),

and Methanol (MeOH).[1] Low solubility in water.[1]

Key Structural Features: A bicyclic drimane core with a double bond at C7-C8, a tertiary

hydroxyl at C9, and acetoxy groups at C6 and C11.[1]

Pre-Purification Considerations
A. Sample Origin & Preparation
This protocol assumes the starting material is a crude ethyl acetate extract obtained from the

fermentation broth of Alternaria brassicae.[1]

Filtration: The fermentation broth must be filtered through a Celite 545 pad to remove

mycelia before solvent extraction.[1]

Extraction: Liquid-liquid extraction with EtOAc (3x volume) is standard.[1]

Drying: The organic layer should be dried over anhydrous Na₂SO₄ and concentrated in

vacuo at <40°C to prevent thermal degradation or deacetylation.[1]

B. Stability & Handling[1][2]
Thermal Sensitivity: The acetyl groups at C6 and C11 are susceptible to hydrolysis under

basic conditions or excessive heat.[1] Maintain neutral pH.

Storage: Store crude extracts and purified fractions at -20°C.

Purification Strategy & Workflow
The purification of 6,11-Di-O-acetylalbrassitriol requires a two-stage chromatographic

approach.[1] The presence of the two acetyl groups makes this compound significantly less

polar than its parent triol, allowing for efficient separation from highly polar fermentation

byproducts using Normal Phase (NP) Flash Chromatography, followed by Reverse Phase (RP)

HPLC for final polishing.[1]

Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://bio-fermen.bocsci.com/product/12-hydroxy-6-epi-albrassitriol-cas-178330-78-4-241096.html
https://bio-fermen.bocsci.com/product/12-hydroxy-6-epi-albrassitriol-cas-178330-78-4-241096.html
https://bio-fermen.bocsci.com/product/12-hydroxy-6-epi-albrassitriol-cas-178330-78-4-241096.html
https://bio-fermen.bocsci.com/product/12-hydroxy-6-epi-albrassitriol-cas-178330-78-4-241096.html
https://bio-fermen.bocsci.com/product/12-hydroxy-6-epi-albrassitriol-cas-178330-78-4-241096.html
https://bio-fermen.bocsci.com/product/12-hydroxy-6-epi-albrassitriol-cas-178330-78-4-241096.html
https://bio-fermen.bocsci.com/product/12-hydroxy-6-epi-albrassitriol-cas-178330-78-4-241096.html
https://bio-fermen.bocsci.com/product/12-hydroxy-6-epi-albrassitriol-cas-178330-78-4-241096.html
https://www.benchchem.com/product/b161624/docs?utm_src=pdf-body#application-note-high-purity-isolation-and-purification-of-6-11-di-o-acetylalbrassitriol
https://bio-fermen.bocsci.com/product/12-hydroxy-6-epi-albrassitriol-cas-178330-78-4-241096.html
https://bio-fermen.bocsci.com/product/12-hydroxy-6-epi-albrassitriol-cas-178330-78-4-241096.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161624?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crude Fungal Extract
(EtOAc Residue)

Method Development
TLC (Hex:EtOAc)

 Optimization

Step 1: Flash Chromatography
(Silica Gel, Normal Phase)

Fraction Analysis
(TLC/UV)

Enriched Fractions
(6,11-Di-O-acetylalbrassitriol)

 Target Identified

Step 2: Preparative HPLC
(C18 Reverse Phase)

Pure Compound
(>98% Purity)

Validation
(NMR, MS)

Click to download full resolution via product page

Figure 1: Purification workflow from crude extract to validated isolate.

Detailed Protocols
Step 1: Normal Phase Flash Chromatography (Bulk
Cleanup)
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Objective: Remove polar fermentation media components (sugars, amino acids) and separate

the target from the more polar parent compound, albrassitriol.[1]

Stationary Phase: Silica Gel 60 (230–400 mesh).[1]

Column Dimension: Scale-dependent (e.g., 40g cartridge for 200-500mg crude extract).

Mobile Phase A: n-Hexane

Mobile Phase B: Ethyl Acetate (EtOAc)[1][8]

Gradient Program:

Time (CV) % Mobile Phase B (EtOAc) Description

0–2 10%
Equilibration & Elution of
non-polar fats

2–10 10% → 40%
Linear Gradient (Target elution

zone)

10–15 40% → 100%
Wash (Elution of Albrassitriol

parent)

| 15–18 | 100% | Column Flush |[1]

Operational Note: 6,11-Di-O-acetylalbrassitriol typically elutes between 25-35% EtOAc.[1]

Monitor fractions using TLC (see below).

Step 2: Thin Layer Chromatography (TLC) Monitoring[1]
Plate: Silica gel 60 F₂₅₄ aluminum sheets.[1]

Solvent System: n-Hexane:EtOAc (1:1, v/v).[1]

Visualization:

UV 254 nm: Weak absorption (isolated double bond).[1]
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Staining (Preferred): p-Anisaldehyde-Sulfuric Acid reagent.[1] Spray and heat at 105°C

until colors develop. Drimanes typically appear as distinct purple or blue-violet spots.[1]

Rf Value: ~0.5–0.6 in 1:1 Hex:EtOAc (Parent albrassitriol will be significantly lower, Rf ~0.1–

0.2).[1]

Step 3: Preparative HPLC (Final Purification)
Objective: Isolate the specific 6,11-di-acetyl isomer from potential mono-acetyl byproducts or

regioisomers.[1]

Instrument: Preparative HPLC system with UV-Vis or PDA detector.

Column: C18 (ODS) Preparative Column (e.g., 250 x 21.2 mm, 5 µm).

Mobile Phase A: HPLC-grade Water + 0.1% Formic Acid (optional for ionization).[1]

Mobile Phase B: Acetonitrile (ACN).[1]

Flow Rate: 15–20 mL/min (depending on column diameter).[1]

Detection: 210 nm (general carbonyl/double bond detection).[1]

Gradient Protocol:

Time (min) % B (ACN) Mode

0–5 40% Isocratic Hold

5–25 40% → 80% Linear Gradient

25–30 80% → 100% Wash

| 30–35 | 40% | Re-equilibration |[1]

Result: The target compound, being moderately lipophilic, usually elutes in the 60–70% ACN

range.[1] Collect the peak corresponding to the major signal and lyophilize immediately to

remove solvent.[1]
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Characterization & Validation
To ensure the integrity of the "Scientific Integrity" directive, the isolated compound must be

validated against known spectral data.[1]

Mass Spectrometry (LC-MS)[1][7]
Technique: ESI-MS (Positive Mode).[1]

Diagnostic Ion:

[M+H]⁺: m/z 339.[1]

[M+Na]⁺: m/z 361.[1]

Fragment ions corresponding to the loss of acetate groups (M - 60) may be observed

(e.g., m/z 279).[1]

Nuclear Magnetic Resonance (NMR)
Solvent: CDCl₃

¹H NMR Key Signals:

Acetate Methyls: Two sharp singlets around δ 2.05 - 2.10 ppm.[1]

Olefinic Proton (H-7): A broad singlet or doublet around δ 5.50 - 5.70 ppm.[1]

Oxymethine (H-6): If acetylated, this signal shifts downfield (deshielded) to δ 5.2 - 5.5 ppm

compared to the free alcohol (~4.0 ppm).[1]

Oxymethylene (H-11): An AB system or doublet around δ 4.0 - 4.5 ppm, shifted downfield

due to acetylation.[1]

Methyls: Three tertiary methyl singlets (C13, C14, C15) in the δ 0.8 - 1.2 ppm region.[1]

Purity Calculation
Target Purity: >98% by HPLC at 210 nm.[1]
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Troubleshooting Guide
Issue Probable Cause Corrective Action

Low Recovery Hydrolysis of acetyl groups

Avoid basic buffers; keep

water bath <40°C during rotary

evaporation.[1]

Co-elution
Presence of mono-acetyl

isomers

Flatten the HPLC gradient

(e.g., 50-60% B over 20 mins)

to improve resolution.

No UV Signal Weak chromophore

Use ELSD (Evaporative Light

Scattering Detector) or monitor

at 205-210 nm strictly.[1]

Peak Tailing Residual acidity on silica

Add 0.1% Triethylamine to the

Flash mobile phase (only if

necessary and if compound is

acid-sensitive).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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